Cas no 2161599-11-5 (2-3-(benzyloxy)-1-{(benzyloxy)carbonylamino}cyclobutylacetic acid)

• Product Name: 2-3-(benzyloxy)-1-{(benzyloxy)carbonylamino}cyclobutylacetic acid
• CAS No: 2161599-11-5
• MF: C₂₁H₂₃NO₅
• MW: 369.411026239395
• CID: 6482243
• PubChem ID: 165518974
• Update Time: 2025-05-20

2-3-(benzyloxy)-1-{(benzyloxy)carbonylamino}cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-(benzyloxy)-1-{(benzyloxy)carbonylamino}cyclobutylacetic acid
• 2-[3-(benzyloxy)-1-{[(benzyloxy)carbonyl]amino}cyclobutyl]acetic acid
• EN300-1286892
• 2161599-11-5

• Inchi： 1S/C21H23NO5/c23-19(24)13-21(22-20(25)27-15-17-9-5-2-6-10-17)11-18(12-21)26-14-16-7-3-1-4-8-16/h1-10,18H,11-15H2,(H,22,25)(H,23,24)
• InChI Key： XXQAMKIUPAIJOT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1CC(CC(=O)O)(C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 369.15762283g/mol
• Monoisotopic Mass: 369.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-3-(benzyloxy)-1-{(benzyloxy)carbonylamino}cyclobutylacetic acid

Professional Introduction to 2-3-(benzyloxy)-1-{(benzyloxy)carbonylamino)cyclobutylacetic Acid (CAS No. 2161599-11-5)}

2-3-(benzyloxy)-1-{(benzyloxy)carbonylamino)cyclobutylacetic acid (CAS No. 2161599-11-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biochemical applications. The presence of multiple benzyloxy and amino functionalities suggests a high potential for further derivatization, enabling the synthesis of novel analogs with tailored properties.

The compound's cyclobutylacetic acid backbone provides a rigid scaffold that can be leveraged to design molecules with specific spatial constraints, which is crucial for optimizing binding affinity and selectivity in drug-target interactions. Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic profiles of such molecules with greater accuracy, making 2-3-(benzyloxy)-1-{(benzyloxy)carbonylamino)cyclobutylacetic acid an attractive scaffold for virtual screening and experimental validation.

In the context of modern drug discovery, the benzyloxy group is particularly noteworthy due to its ability to enhance metabolic stability and improve oral bioavailability. This characteristic has been exploited in the development of protease inhibitors and other therapeutic agents where structural integrity under physiological conditions is paramount. The dual presence of benzyloxy groups in this compound further underscores its potential as a versatile building block for medicinal chemists.

The amino functionality at the 1-position of the cyclobutylacetic acid moiety offers another layer of modularity, allowing for the introduction of various substituents that can fine-tune the compound's biological activity. For instance, incorporation of polar or charged groups can enhance solubility or target specificity, while modifications at this position can influence receptor binding kinetics. Such flexibility makes 2-3-(benzyloxy)-1-{(benzyloxy)carbonylamino)cyclobutylacetic acid a valuable asset in the quest for novel therapeutics.

Recent studies have highlighted the utility of cyclobutylacetic acid derivatives in addressing various therapeutic challenges. The rigid cyclobutane ring provides a stable core that can mimic natural product scaffolds, which are often privileged structures in drug discovery. Additionally, the presence of carboxylic acid and amide functionalities allows for hydrogen bonding interactions, which are critical for achieving high-affinity binding to biological targets. These features collectively position 2-3-(benzyloxy)-1-{(benzyloxy)carbonylamino)cyclobutylacetic acid as a promising candidate for further exploration.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and selective functional group transformations, have been employed to construct the desired molecular architecture efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the sophistication of modern chemical synthesis techniques.

In terms of biological activity, preliminary data suggest that derivatives of 2-3-(benzyloxy)-1-{(benzyloxy)carbonylamino)cyclobutylacetic acid may exhibit inhibitory effects on certain enzymes or receptors relevant to metabolic diseases and inflammatory disorders. The combination of structural rigidity and functional diversity makes this compound a compelling target for structure-based drug design. Furthermore, its amenability to derivatization allows researchers to explore a wide range of biological activities by introducing different substituents.

The growing interest in personalized medicine has also spurred research into developing libraries of compounds with diverse properties for high-throughput screening. 2-3-(benzyloxy)-1-{(benzyloxy)carbonylamino)cyclobutylacetic acid fits well into this paradigm, as its modular structure can be readily modified to generate compounds with tailored characteristics. Such efforts are essential for identifying novel therapeutic agents that can address individual patient needs effectively.

Ethical considerations are paramount in pharmaceutical research, and ensuring that compounds like 2-3-(benzyloxy strong >)-1-{( ben z y lo x y ) carb on y l am in o ) c y c lobu t y l ac et ic ac id} are developed responsibly is crucial. This includes rigorous assessment of potential side effects and environmental impact during both preclinical and clinical phases. Collaborative efforts between chemists, biologists, and clinicians are necessary to ensure that such compounds meet stringent safety and efficacy standards before they reach patients.

The future prospects for 2-3-( ben z y lo x y )-1-{( ben z y lo x y ) carb on y l am in o ) c y c lobu t y l ac et ic ac id} are bright, with ongoing research aimed at expanding its applications in drug discovery and therapeutic development. Advances in synthetic chemistry and biotechnology continue to provide new tools for modifying and characterizing this compound, opening up possibilities for innovative treatments across multiple disease areas.